![molecular formula C24H26N2O6S B298477 [4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid](/img/structure/B298477.png)
[4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid
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Overview
Description
[4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid, also known as IMMA, is a synthetic compound that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
[4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid exerts its anti-tumor and anti-inflammatory effects through a variety of mechanisms. It has been shown to inhibit the activity of several enzymes and transcription factors that are involved in cancer and inflammation, including COX-2, NF-κB, and STAT3. Additionally, it has been shown to induce apoptosis and inhibit angiogenesis, both of which are important processes in cancer development and progression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, and to inhibit the production of reactive oxygen species. Additionally, it has been shown to modulate the activity of several signaling pathways that are involved in cancer and inflammation, including the PI3K/Akt and MAPK pathways.
Advantages and Limitations for Lab Experiments
One advantage of using [4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid in lab experiments is its potent anti-tumor and anti-inflammatory effects. Additionally, it has been shown to be relatively non-toxic, which makes it an attractive candidate for further development as a therapeutic agent. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on [4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid. One area of interest is its potential use in combination with other anti-cancer and anti-inflammatory agents. Additionally, further studies are needed to better understand its mechanism of action and to identify potential biomarkers for patient selection. Finally, additional preclinical and clinical studies are needed to evaluate its safety and efficacy in humans.
Synthesis Methods
[4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid is synthesized through a multi-step process that involves the reaction of 2-methoxyphenol with chloroacetic acid to form 2-methoxyphenylacetic acid. The resulting compound is then reacted with thiosemicarbazide to form 2-methoxyphenylthiosemicarbazide, which is further reacted with isobutylaldehyde and formaldehyde to form this compound.
Scientific Research Applications
[4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetic acid has been studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. It has been shown to have anti-tumor and anti-inflammatory properties, and has been tested in various in vitro and in vivo models.
properties
Molecular Formula |
C24H26N2O6S |
---|---|
Molecular Weight |
470.5 g/mol |
IUPAC Name |
2-[2-methoxy-4-[(Z)-[2-(4-methoxyphenyl)imino-3-(2-methylpropyl)-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid |
InChI |
InChI=1S/C24H26N2O6S/c1-15(2)13-26-23(29)21(33-24(26)25-17-6-8-18(30-3)9-7-17)12-16-5-10-19(20(11-16)31-4)32-14-22(27)28/h5-12,15H,13-14H2,1-4H3,(H,27,28)/b21-12-,25-24? |
InChI Key |
UNQYSGLTEVFWME-YOPMYDRPSA-N |
Isomeric SMILES |
CC(C)CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)OC |
SMILES |
CC(C)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CC(C)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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